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Compound of Interest

Compound Name: (Perfluoro-N-hexyl)ethane

Cat. No.: B1221996 Get Quote

An In-depth Technical Guide to (Perfluoro-N-hexyl)ethane for Scientific Professionals

Abstract
(Perfluoro-N-hexyl)ethane, a semifluorinated alkane, stands at the intersection of materials

science, biomedical research, and synthetic chemistry. Its unique molecular architecture,

combining a highly fluorinated segment with a hydrocarbon tail, imparts a distinct set of

physicochemical properties, including chemical inertness, high density, and specific interfacial

behaviors. This guide provides a comprehensive technical overview intended for researchers,

scientists, and drug development professionals. It delves into the compound's core

characteristics, synthesis protocols, spectroscopic identity, and diverse applications, while also

addressing critical safety and environmental considerations. The narrative is grounded in

established scientific principles, offering field-proven insights into its utility and handling.

Molecular Identity and Physicochemical
Characteristics
(Perfluoro-N-hexyl)ethane is a partially fluorinated alkane. The presence of the long

perfluorohexyl chain is the dominant factor influencing its physical and chemical properties.

1.1. Chemical Structure and Nomenclature

IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorooctane[1][2][3]

CAS Number: 80793-17-5[1][2][4]
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Molecular Formula: C₈H₅F₁₃[1][2][4]

Synonyms: (Perfluorohex-1-yl)ethane, 1H,1H,1H,2H,2H-Perfluorooctane[4][5]

Caption: Chemical structure of (Perfluoro-N-hexyl)ethane.

1.2. Core Physicochemical Data

The combination of a fluorinated chain and a hydrocarbon segment results in properties that

are distinct from both fully fluorinated and non-fluorinated analogues.

Table 1: Physicochemical Properties of (Perfluoro-N-hexyl)ethane

Property Value Source

Molecular Weight 348.1 g/mol [1][2]

Density 1.502 g/cm³ [4]

Boiling Point 121.2 °C at 760 mmHg [4]

Flash Point 34.4 °C [4]

| Purity | ≥97% |[2] |

Synthesis Methodologies and Rationale
The synthesis of (Perfluoro-N-hexyl)ethane and similar semifluorinated alkanes requires

controlled fluorination strategies to preserve the hydrocarbon portion of the molecule. General

synthesis involves the fluorination of a suitable hydrocarbon precursor, followed by separation

and purification.[1]

2.1. Industrial Fluorination: The Fowler Process

A foundational method for producing perfluorinated compounds is the Fowler process. This

technique offers a more controlled alternative to direct fluorination with highly reactive

elemental fluorine.[1]
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Causality of Experimental Choice: The Fowler process was developed to moderate the

extreme reactivity of fluorine gas.[1] It utilizes a high-valency metal fluoride, typically cobalt

trifluoride (CoF₃), as a solid-phase fluorinating agent. The hydrocarbon precursor is passed

in the vapor phase over a heated bed of CoF₃. This allows for a more selective and less

fragmenting reaction compared to direct gas-phase fluorination, which is critical for

producing a specific carbon backbone without significant byproduct formation.

2.2. Experimental Protocol: Generalized Synthesis Workflow

The following protocol outlines the key steps for synthesizing a perfluoroalkyl alkane like

(Perfluoro-N-hexyl)ethane.

Reactor Charging & Preparation: A corrosion-resistant tubular reactor (e.g., Monel or nickel)

is packed with cobalt(II) fluoride (CoF₂).

Fluorinating Agent Regeneration: Elemental fluorine gas is passed through the reactor at an

elevated temperature (~250 °C) to convert the CoF₂ to the active fluorinating agent, CoF₃.

This step is highly exothermic and requires careful thermal management. The reactor is then

purged with an inert gas (e.g., nitrogen) to remove excess fluorine.

Hydrocarbon Introduction: The reactor temperature is adjusted (typically 150-300 °C). The

hydrocarbon precursor (octane) is vaporized and passed through the reactor, often diluted

with an inert gas to control the reaction rate.

Fluorination Reaction: The vaporized hydrocarbon reacts with the CoF₃ bed, substituting

hydrogen atoms with fluorine and producing the desired semifluorinated alkane, hydrogen

fluoride (HF), and spent CoF₂.

Product Trapping and Neutralization: The effluent gas stream, containing the product, HF,

and byproducts, is passed through a series of cold traps (typically cooled with dry

ice/acetone or liquid nitrogen) to condense the organic products. The highly corrosive HF

gas is typically scrubbed using a basic solution or an alkali metal fluoride trap.

Purification: The crude liquid product is a mixture of compounds with varying degrees of

fluorination. The final product, (Perfluoro-N-hexyl)ethane, is isolated and purified via

fractional distillation. The significant difference in boiling points between the desired product

and potential byproducts makes this an effective separation technique.
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Caption: High-level workflow for the synthesis of (Perfluoro-N-hexyl)ethane.

Applications in Scientific Research and
Development
The distinct properties of (Perfluoro-N-hexyl)ethane make it a valuable molecule in several

advanced scientific fields.[1]
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3.1. Pharmaceutical and Agrochemical Synthesis

Fluorine incorporation is a cornerstone of modern drug design, used to enhance metabolic

stability, bioavailability, and binding affinity.[6][7][8] (Perfluoro-N-hexyl)ethane serves as a key

intermediate or building block for introducing a perfluorohexyl moiety into more complex active

pharmaceutical ingredients (APIs).[1] Similarly, in agriculture, it can function as a surfactant or

additive in advanced pesticide formulations, leveraging its ability to modify surface properties.

[1]

3.2. Advanced Materials and Energy

In materials science, (Perfluoro-N-hexyl)ethane is used in the synthesis of specialized

perfluorinated monomers.[1] These monomers, which bear acidic groups for proton transport,

are critical for developing next-generation Proton Exchange Membranes (PEMs).[1] High-

performance PEMs are the core component of fuel cells, and their efficiency is directly tied to

the proton conductivity of the membrane material.[1]

3.3. Life Sciences and Biomedical Imaging

The fluorine atoms in (Perfluoro-N-hexyl)ethane provide a unique signal for ¹⁹F Magnetic

Resonance Imaging (MRI). This has led to its use in research settings to enhance MRI signals.

[1] Techniques such as parahydrogen-induced polarization (PHIP) have been applied to

(Perfluoro-N-hexyl)ethane to hyperpolarize the fluorine nuclei, dramatically increasing the ¹⁹F

MR signal.[1] This opens possibilities for novel contrast agents and molecular imaging probes.

Furthermore, its interactions with biological systems are a subject of study; its ability to

permeate cell membranes and potentially influence signaling pathways and gene expression is

an active area of investigation.[1]

Safety, Handling, and Environmental Considerations
While specific toxicological data for (Perfluoro-N-hexyl)ethane is limited, a conservative

approach based on the broader class of perfluorinated compounds (PFCs) is warranted.[1]

4.1. Laboratory Handling and Personal Protection

Ventilation: All work should be conducted in a well-ventilated area or a chemical fume hood

to avoid inhalation of vapors.[9]
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Personal Protective Equipment (PPE): Standard PPE, including safety goggles, gloves

(materials like neoprene may offer resistance), and a lab coat, should be worn.[10] Frequent

or prolonged skin contact should be avoided, as fluorocarbons can dissolve skin oils, leading

to irritation and dermatitis.[10]

Storage: Store in a cool, dry, well-ventilated place, away from ignition sources and

incompatible materials.[9] The container should be tightly sealed.

4.2. Toxicology and Environmental Profile

Human Health: The primary health risks associated with fluorocarbons at high exposure

levels are skin irritation and potential effects on the nervous system.[10]

Environmental Persistence: PFCs are characterized by their extreme chemical stability,

which makes them highly persistent in the environment.[11] They can bioaccumulate, and

there is growing scientific evidence of their potential toxicity to humans and ecosystems.[11]

Regulatory Context: Many PFCs are potent greenhouse gases, with global warming

potentials (GWPs) thousands of times greater than carbon dioxide.[12] Their use is regulated

under frameworks like the Clean Air Act in the United States and the Federal Halocarbon

Regulations in Canada.[12][13] The use of PFCs is often restricted to applications where no

technically feasible alternatives exist.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy (Perfluoro-N-hexyl)ethane | 80793-17-5 [smolecule.com]

2. scbt.com [scbt.com]

3. bocsci.com [bocsci.com]

4. alfa-chemistry.com [alfa-chemistry.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/freons.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/freons.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/Semicon_Etching_Agents/sds-pfc-14-E_20210415.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/freons.pdf
https://www.akaction.org/wp-content/uploads/Fact-Sheet-PFCs-IAFF.pdf
https://www.akaction.org/wp-content/uploads/Fact-Sheet-PFCs-IAFF.pdf
https://19january2017snapshot.epa.gov/pfas/environmental-laws-and-regulations-apply-perfluorocarbons_.html
https://19january2017snapshot.epa.gov/pfas/environmental-laws-and-regulations-apply-perfluorocarbons_.html
https://www.canada.ca/en/environment-climate-change/services/canadian-environmental-protection-act-registry/substances-list/toxic/schedule-1/perfluorocarbons.html
https://19january2017snapshot.epa.gov/pfas/environmental-laws-and-regulations-apply-perfluorocarbons_.html
https://www.benchchem.com/product/b1221996?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s607378
https://www.scbt.com/p/-perfluoro-n-hexyl-ethane-80793-17-5
https://www.bocsci.com/perfluoro-n-hexyl-ethane-cas-80793-17-5-item-123468.html
https://www.alfa-chemistry.com/cas_80793-17-5.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorooctane, (Perfluorohex-1-yl)ethane | 80793-17-5
[chemicalbook.com]

6. books.rsc.org [books.rsc.org]

7. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. daikinchemicals.com [daikinchemicals.com]

10. cdph.ca.gov [cdph.ca.gov]

11. akaction.org [akaction.org]

12. Environmental Laws and Regulations that Apply to Perfluorocarbons | Per- and
Polyfluoroalkyl Substances (PFASs) in Your Environment | US EPA
[19january2017snapshot.epa.gov]

13. Perfluorocarbons (PFCs) - Canada.ca [canada.ca]

To cite this document: BenchChem. [(Perfluoro-N-hexyl)ethane chemical structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221996#perfluoro-n-hexyl-ethane-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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